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Compound of Interest

Compound Name: 4-(2-Bromoethyl)tetrahydropyran

Cat. No.: B1291720

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the fundamental physicochemical properties of 4-(2-
Bromoethyl)tetrahydropyran, a key building block in synthetic organic chemistry. The primary
focus of this document is the determination and presentation of the compound’'s molecular
weight, a critical parameter in stoichiometric calculations, analytical characterization, and
process development.

Molecular Weight and Composition

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. For 4-(2-Bromoethyl)tetrahydropyran, the molecular formula is
C7H13Br0.[1][2][3] The precise molecular weight is calculated from the atomic weights of
carbon, hydrogen, bromine, and oxygen.

The table below summarizes the elemental composition and the resulting molecular weight of

the compound.
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] . Total
. Atomic Weight o
Element Symbol Atomic Count Contribution (
(g/mol)
g/mol )
Carbon C 7 12.011 84.077
Hydrogen H 13 1.008 13.104
Bromine Br 1 79.904 79.904
Oxygen O 1 15.999 15.999

Total 193.084

Based on the summation of the atomic weights of its constituent elements, the molecular
weight of 4-(2-Bromoethyl)tetrahydropyran is 193.08 g/mol .[1][2][3]

Logical Relationship for Molecular Weight
Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of the
compound from its molecular formula and the standard atomic weights of its constituent
elements.
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Calculation workflow for molecular weight.

Disclaimer: This document focuses solely on the molecular weight of 4-(2-
Bromoethyl)tetrahydropyran. The request for experimental protocols and signaling pathways
is not applicable to the determination of a fundamental chemical property like molecular weight

and has therefore not been included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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